Determination of vitamin E in animal feedingstuffs by high-performance liquid chromatography
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9911600421
Abstract
A method is given for the determination of vitamin E in animal feeds and pet foods. The sample is saponified with ethanolic potassium hydroxide solution and the vitamin E extracted into light petroleum (boiling range 40–60 °C). This solution is evaporated to dryness under reduced pressure and the residue dissolved in hexane. The concentration of vitamin E in this solution is determined by high-performance liquid chromatography using a silica column and an isooctane–propan-2-ol mixture as the mobile phase. An alternative method using hexane–1,4-dioxane as the mobile phase is also given.
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Journal Name：ANALYSTANALYST
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CAS no.: 51290-78-9
